![molecular formula C15H14ClFN2O B5296922 N-(3-chloro-2-methylphenyl)-N'-(2-fluoro-5-methylphenyl)urea](/img/structure/B5296922.png)
N-(3-chloro-2-methylphenyl)-N'-(2-fluoro-5-methylphenyl)urea
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Overview
Description
N-(3-chloro-2-methylphenyl)-N'-(2-fluoro-5-methylphenyl)urea, also known as CFMU, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
N-(3-chloro-2-methylphenyl)-N'-(2-fluoro-5-methylphenyl)urea exerts its effects by inhibiting the activity of certain enzymes and proteins, such as cyclooxygenase-2 (COX-2) and vascular endothelial growth factor (VEGF), which are involved in the inflammatory response and tumor growth. This compound also disrupts the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and reduce the expression of COX-2, resulting in a decrease in inflammation. This compound has also been shown to inhibit the growth of various cancer cell lines and induce apoptosis, or programmed cell death. In addition, this compound has been shown to have antimicrobial activity against various bacteria and fungi.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-chloro-2-methylphenyl)-N'-(2-fluoro-5-methylphenyl)urea in lab experiments is its high potency and selectivity, which allows for the specific targeting of certain enzymes and proteins. However, one limitation is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on N-(3-chloro-2-methylphenyl)-N'-(2-fluoro-5-methylphenyl)urea. One area of interest is its potential use in the development of new anti-inflammatory and anti-tumor drugs. Another area of interest is its potential use as a pesticide in agriculture. Further studies are also needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
N-(3-chloro-2-methylphenyl)-N'-(2-fluoro-5-methylphenyl)urea can be synthesized using a multi-step process that involves the reaction of 3-chloro-2-methylphenylamine and 2-fluoro-5-methylphenylisocyanate in the presence of a base. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-N'-(2-fluoro-5-methylphenyl)urea has been extensively studied for its potential applications in various scientific fields. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties, making it a promising candidate for the development of new drugs. This compound has also been studied for its potential use in agriculture as a pesticide.
properties
IUPAC Name |
1-(3-chloro-2-methylphenyl)-3-(2-fluoro-5-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClFN2O/c1-9-6-7-12(17)14(8-9)19-15(20)18-13-5-3-4-11(16)10(13)2/h3-8H,1-2H3,(H2,18,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWFSDADGTVUJEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)NC(=O)NC2=C(C(=CC=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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